Cas no 238749-23-0 (4-(3,4-Dichlorobenzyl)thieno[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-(3,4-Dichlorobenzyl)thieno[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 238749-23-0
• MF: C₁₄H₉Cl₂NO₂S
• MW: 326.197760343552
• CID: 2142742
• Update Time: 2023-08-04

4-(3,4-Dichlorobenzyl)thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorobenzyl)thieno[3,2-b]pyrrole-5-carboxylic acid
• DPHWBTRBOKNJEB-UHFFFAOYSA-N

• Inchi： 1S/C14H9Cl2NO2S/c15-9-2-1-8(5-10(9)16)7-17-11-3-4-20-13(11)6-12(17)14(18)19/h1-6H,7H2,(H,18,19)
• InChI Key： DPHWBTRBOKNJEB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(C(=O)O)=CC2=C1C=CS2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• Topological Polar Surface Area: 70.5